Cas no 1807253-17-3 (Methyl 3-chloro-2-cyano-5-methylbenzoate)

Methyl 3-chloro-2-cyano-5-methylbenzoate is a versatile benzoate ester derivative with a chloro, cyano, and methyl substituent pattern, offering unique reactivity for synthetic applications. Its functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The chloro and cyano groups enhance electrophilic reactivity, enabling selective substitutions or cyclizations, while the ester moiety allows further derivatization. The compound's stability under standard conditions ensures ease of handling and storage. Its well-defined structure and purity make it suitable for precision in multi-step organic transformations, supporting research in medicinal chemistry and material science.

Methyl 3-chloro-2-cyano-5-methylbenzoate structure

1807253-17-3 structure

Product Name:Methyl 3-chloro-2-cyano-5-methylbenzoate

CAS No:1807253-17-3

MF:C₁₀H₈ClNO₂

MW:209.629021644592

CID:4795385

Update Time:2025-10-28

Methyl 3-chloro-2-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-cyano-5-methylbenzoate
- Inchi： 1S/C10H8ClNO2/c1-6-3-7(10(13)14-2)8(5-12)9(11)4-6/h3-4H,1-2H3
- InChI Key： PZIIAIJYFKBMPG-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=CC(C(=O)OC)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 271
XLogP3: 2.5
Topological Polar Surface Area: 50.1

Methyl 3-chloro-2-cyano-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015010182-250mg	Methyl 3-chloro-2-cyano-5-methylbenzoate	1807253-17-3	97%	250mg	484.80 USD	2021-05-31
Alichem	A015010182-500mg	Methyl 3-chloro-2-cyano-5-methylbenzoate	1807253-17-3	97%	500mg	855.75 USD	2021-05-31
Alichem	A015010182-1g	Methyl 3-chloro-2-cyano-5-methylbenzoate	1807253-17-3	97%	1g	1,475.10 USD	2021-05-31